Cas no 1564653-76-4 (methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate)

• Product Name: methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate
• CAS No: 1564653-76-4
• MF: C₈H₁₃F₂NO₃
• MW: 209.190529584885
• CID: 4606355
• PubChem ID: 75480925
• Update Time: 2025-06-09

methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate
• 3-Morpholinecarboxylic acid, 4-(2,2-difluoroethyl)-, methyl ester

• Inchi： 1S/C8H13F2NO3/c1-13-8(12)6-5-14-3-2-11(6)4-7(9)10/h6-7H,2-5H2,1H3
• InChI Key： KQGGHLMDHPJICW-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)CCOCC1C(OC)=O

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 225.8±40.0 °C at 760 mmHg
• Flash Point: 90.4±27.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate

Introduction to Methyl 4-(2,2-Difluoroethyl)morpholine-3-Carboxylate (CAS No. 1564653-76-4)

Methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1564653-76-4, belongs to a class of molecules that exhibit promising properties for use in medicinal chemistry. The unique structural features of this compound, particularly the presence of a 2,2-difluoroethyl side chain and a morpholine core, make it an intriguing candidate for further investigation.

The morpholine moiety is a common pharmacophore in drug design due to its ability to enhance bioavailability and metabolic stability. In particular, the incorporation of fluorine atoms into the molecule can significantly influence its pharmacokinetic properties. The 2,2-difluoroethyl group introduces fluorine atoms in a position that can modulate the electronic and steric environment of the molecule, potentially affecting its binding affinity to biological targets.

Recent studies have highlighted the importance of fluorinated compounds in the development of novel therapeutic agents. The fluorine atoms in Methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate can improve lipophilicity and metabolic resistance, making it a valuable scaffold for drug discovery. For instance, fluorinated morpholine derivatives have shown potential in treating various diseases by enhancing drug efficacy and reducing side effects.

In the context of current pharmaceutical research, Methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate has been explored for its potential applications in antiviral and anti-inflammatory therapies. The unique combination of structural elements suggests that this compound may interact with specific enzymes or receptors involved in disease pathways. Preliminary computational studies have indicated that the fluorinated side chain could serve as a key interaction point with biological targets, potentially leading to the development of new treatments.

The synthesis of Methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the molecule is particularly challenging due to the high reactivity of fluorinating agents. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently while maintaining structural integrity.

The pharmacological profile of Methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate is still under investigation, but early findings are promising. In vitro studies have demonstrated that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammation and viral replication. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The use of computational chemistry tools has been instrumental in understanding the behavior of Methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the presence of fluorine atoms influences the conformational flexibility and electronic properties of the molecule. These insights are crucial for designing derivatives with improved pharmacological properties.

In conclusion, Methyl 4-(2,2-difluoroethyl)morpholine-3-carboxylate (CAS No. 1564653-76-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues, this compound may contribute to the discovery of novel therapeutic agents that address unmet medical needs.